566-48-3

Formestane

In Stock

• CAS RN:
• 566-48-3

• Formula:
• C19H26O3

• InChI:
• InChI=1S/C19H26O3/c1-18-10-8-15(20)17(22)14(18)4-3-11-12-5-6-16(21)19(12,2)9-7-13(11)18/h11-13,22H,3-10H2,1-2H3/t11-,12-,13-,18+,19-/m0/s1

• InChIKey:
• OSVMTWJCGUFAOD-KZQROQTASA-N

• Formestane is a synthetic steroidal substance with antineoplastic activity. Formestane binds irreversibly to and inhibits the enzyme aromatase, thereby blocking the conversion of cholesterol to pregnenolone and the peripheral aromatization of androgenic precursors into estrogens. (NCI04)
  Formestane is a 17-oxo steroid that is androst-4-ene-3,17-dione in which the hydrogen at position 4 is replaced by a hydroxy group. Formestane was the first selective, type I steroidal aromatase inhibitor, suppressing oestrogen production from anabolic steroids or prohormones. It was formerly used in the treatment of oestrogen-receptor positive breast cancer in post-meopausal women. As it has poor oral bioavailability, it had to be administered by (fortnightly) intramuscular injection. It fell out of use with the subsequent development of cheaper, orally active aromatase inhibitors. Formes...

5-Amino-6-chloroisoindoline-1,3-dione

Usually In Stock

• CAS RN:
• 5566-48-3

• Formula:
• C8H5ClN2O2

• InChI:
• InChI=1S/C8H5ClN2O2/c9-5-1-3-4(2-6(5)10)8(13)11-7(3)12/h1-2H,10H2,(H,11,12,13)

• InChIKey:
• IQKKTRRHCGJXKQ-UHFFFAOYSA-N

• 5-Amino-6-chloroisoindoline-1,3-dione is a useful research compound. Its molecular formula is C8H5ClN2O2 and its molecular weight is 196.59 g/mol. The purity is usually 95%.

1-Chloro-2-fluoro-5-nitro-4-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1417566-48-3

• Formula:
• C7H2ClF4NO3

• InChI:
• InChI=1S/C7H2ClF4NO3/c8-3-1-5(13(14)15)6(2-4(3)9)16-7(10,11)12/h1-2H

• InChIKey:
• QYPORAXZLYCVTJ-UHFFFAOYSA-N

• 1-Chloro-2-fluoro-5-nitro-4-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C7H2ClF4NO3 and its molecular weight is 259.54 g/mol. The purity is usually 95%.